Cas no 1391280-71-9 (3-Amino-3-(2-bromo-4-nitrophenyl)propanoic acid)

• Product Name: 3-Amino-3-(2-bromo-4-nitrophenyl)propanoic acid
• CAS No: 1391280-71-9
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 5771529
• PubChem ID: 165662246
• Update Time: 2023-12-26

3-Amino-3-(2-bromo-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1391280-71-9
• EN300-1915628
• 3-amino-3-(2-bromo-4-nitrophenyl)propanoic acid
• 3-Amino-3-(2-bromo-4-nitrophenyl)propanoic acid

• Inchi： 1S/C9H9BrN2O4/c10-7-3-5(12(15)16)1-2-6(7)8(11)4-9(13)14/h1-3,8H,4,11H2,(H,13,14)
• InChI Key： GRCRMUAYWXCYAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.97457g/mol
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 109Ų